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Compound of Interest

Compound Name: BMS 195614
CAS No.: 253310-42-8
Cat. No.: B1663719
Get Quote
. J

Executive Safety Directive

BMS 195614 (CAS: 182135-66-6) is a potent, selective Retinoic Acid Receptor alpha (RAR

) antagonist. While specific toxicological data (LD50) for this research compound is often
limited, its mechanism of action dictates that it be handled as a potential reproductive toxin
(teratogen).

Retinoid signaling governs embryonic development and cellular differentiation. Disruption of
this pathway via potent antagonism poses a theoretical risk of teratogenicity similar to retinoic
acid itself. Furthermore, this compound is frequently solubilized in DMSO, a solvent that
permeates the stratum corneum and can actively transport the antagonist into the systemic
circulation.

The Golden Rule: Treat BMS 195614 as an Occupational Exposure Band (OEB) 4 compound.
All protocols must prioritize the prevention of inhalation (dust) and transdermal absorption
(liquid vehicle).

Risk Assessment & Hazard Profile

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1663719#bc-rfq
https://www.benchchem.com/product/b1663719/docs?utm_src=pdf-body#operational-guide-safe-handling-ppe-for-bms-195614
https://www.benchchem.com/product/b1663719/docs?utm_src=pdf-body#operational-guide-safe-handling-ppe-for-bms-195614
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Before donning PPE, understand the specific vectors of exposure associated with this

compound.
Hazard Category Specific Risk Mechanism Critical Control Point
Reproductive Toxicity: RAR
Zero Tolerance: No exposure
Pharmacological antagonism can disrupt to pregnant personnel or those

spermatogenesis and planning conception.
embryogenesis.

Electrostatic Dust: The ] ) S
N ) Engineering: Use of ionizing
_ _ lyophilized powder is prone to _ o
Physical (Solid) ] S fans/static guns inside the
static charge, creating invisible
] o balance enclosure.
aerosols during weighing.

Vehicle-Mediated Absorption:
) o BMS 195614 is soluble in - i )
Chemical (Liquid) specific breakthrough times is
DMSO (up to 25 mM). DMSO

bypasses the skin barrier.

Barrier: Double-gloving with

mandatory.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire (coat, glasses) is insufficient for BMS 195614, particularly during the
solubilization phase. Use the following tiered approach.

Tier 1: Solid Handling (Weighing & Transfer)

Context: Handling the dry powder stock from the supplier vial.

» Respiratory:N95/P2 respirator minimum; however, a Chemical Fume Hood or Biological
Safety Cabinet (Class Il) is the primary control. If weighing on an open bench (strongly
discouraged), a P100/P3 respirator is required.

e Dermal (Hands):Double Nitrile Gloves.
o Inner Layer: 4 mil Nitrile (Bright color, e.g., orange/blue).

o Outer Layer: 5-8 mil Nitrile (Long cuff, extended over lab coat sleeve).
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o Rationale: Visual breach detection. If the outer glove tears, the contrasting inner color is
visible.

o Ocular: Chemical splash goggles (ventless) are preferred over safety glasses to prevent dust
migration.

Tier 2: Solvated Handling (DMSO/Ethanol Solutions)

Context: Pipetting stock solutions or treating cell cultures.

o Dermal (Hands):Laminate Film Gloves (e.g., Silver Shield/4H) are recommended if handling
concentrated DMSO stocks (>10 mM).

o Note: Standard nitrile degrades rapidly in DMSO. If laminate gloves are too clumsy for fine
manipulation, use Double Nitrile and change the outer pair immediately upon any splash
contact (Standard "Splash & Change" protocol).

e Body: Tyvek sleeves or a disposable impervious apron over the lab coat to prevent sleeve
saturation during pipetting errors.

Operational Protocols
Protocol A: Safe Weighing & Solubilization

Objective: Convert solid stock to DMSO solution without aerosol generation.
e Preparation:
o Place a static neutralization gun or ionizer bar inside the fume hood.

o Line the work surface with an absorbent, plastic-backed mat (absorbent side up) to
capture micro-spills.

e Weighing:

o Do not insert a spatula into the source vial. Instead, gently tap the powder into a pre-
weighed vessel to avoid generating a dust cloud.
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o Pro-Tip: If the static charge is high, wipe the exterior of the vial with a dryer sheet or anti-
static wipe before opening.

e Solvation (The Critical Step):
o Add DMSO strictly within the fume hood.
o Vortexing: Do not vortex open tubes. Cap tightly and use Parafilm.

o Pressure Release: DMSO solvation can be slightly exothermic. Briefly vent the vial away
from the face after the initial mix.

Protocol B: Spill Response (DMSO Solution)

Scenario: A 1 mL stock (10 mM) spills on the bench.

Alert: Announce the spill. Do not attempt to wipe immediately with paper towels (this spreads
the DMSO).

» Contain: Place an absorbent pillow or "chem-sorb" pad over the liquid to halt spreading.

» Deactivate: Once absorbed, wipe the area with 10% bleach followed by 70% Ethanol. The
bleach helps degrade biological activity, while ethanol removes the organic residue.

o Disposal: All cleanup materials go into "Hazardous Chemical Waste" (Incineration stream),
not general trash.

Workflow Visualization

The following diagram outlines the decision logic for handling BMS 195614, emphasizing the
"Break-Point" where PPE requirements shift based on the state of matter.
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Figure 1: Operational safety logic flow for BMS 195614, distinguishing between inhalation risks
(Solid) and permeation risks (Liquid).
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o National Institutes of Health (NIH) - PubChem.Dimethyl Sulfoxide (DMSQO) Safety and
Permeation Data. [Link]

e Occupational Safety and Health Administration (OSHA).Hazardous Drugs - Controlling
Occupational Exposure to Hazardous Drugs. [Link]

e To cite this document: BenchChem. [Operational Guide: Safe Handling & PPE for BMS
195614]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663719/docs#operational-guide-safe-handling-ppe-
for-bms-195614]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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